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Compound of Interest

Compound Name: 2-Isopropylbenzoic acid

Cat. No.: B189061

An In-depth Technical Guide to 2-Isopropylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Isopropylbenzoic acid (CAS
No. 2438-04-2), a substituted aromatic carboxylic acid. The document details its chemical and
physical properties, safety information, potential therapeutic applications, and relevant
experimental methodologies.

Core Properties and Safety Information

2-Isopropylbenzoic acid, also known as 2-(1-methylethyl)benzoic acid, is a white crystalline
solid.[1] Its core chemical and physical properties are summarized below for easy reference.

Table 1: Chemical and Physical Properties of 2-
Isopropylbenzoic Acid

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b189061?utm_src=pdf-interest
https://www.benchchem.com/product/b189061?utm_src=pdf-body
https://www.benchchem.com/product/b189061?utm_src=pdf-body
https://www.benchchem.com/product/b189061?utm_src=pdf-body
https://chembk.com/en/chem/2-isopropylbenzoic%20acid
https://www.benchchem.com/product/b189061?utm_src=pdf-body
https://www.benchchem.com/product/b189061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 2438-04-2 [21[31[41[5]

Molecular Formula C10H1202 [21[31[5]

Molecular Weight 164.20 g/mol [21[31[5]
White to almost white

Appearance [1][4]
powder/crystal

Melting Point 62-66 °C [1][4]

Boiling Point ~266-270 °C [1]

Density 1.080 g/cm3 [1]
Sparingly soluble in water;

B soluble in organic solvents like

Solubility [1]
ethanol, chloroform, and
dimethyl sulfoxide.

IUPAC Name 2-propan-2-ylbenzoic acid [5]
BANZVKGLDQDFDV-

InChl Key [2][5]
UHFFFAOYSA-N

SMILES CC(C)C1=CC=CC=C1C(=0)O0  [2][7]

Table 2: Safety and Hazard Information
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Hazard Information Details Source
GHS Pictogram GHSO06 (Toxic) [2]
Signal Word Danger [2][5]

H301 (Toxic if swallowed),
H315 (Causes skin irritation),
H317 (May cause an allergic
Hazard Statements skin reaction), H319 (Causes [2][5]
serious eye irritation), H335
(May cause respiratory

irritation)

. P261, P264, P270, P280,
Precautionary Statements [2][4]
P301+P310, P302+P352

Acute Toxicity 3 (Oral), Skin
Hazard Classifications Sensitization 1, Skin Irritation [2][5]
2, Eye Irritation 2A

6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds
Storage Class _ [2]

or compounds which cause

chronic effects

Potential Applications in Drug Development

While specific research on the biological activity of 2-lsopropylbenzoic acid is limited, its
structural similarity to other benzoic acid derivatives suggests potential therapeutic
applications. Benzoic acid and its derivatives are known for their antimicrobial, antifungal, and
preservative properties in the pharmaceutical industry.

Notably, the related compound 2-hydroxy-5-isopropylbenzoic acid is investigated for its anti-
inflammatory, analgesic, and antimicrobial effects.[2][3] These activities are often attributed to
the inhibition of cyclooxygenase (COX) enzymes, which are key in the synthesis of
prostaglandins involved in inflammation.[2] Given these parallels, 2-lsopropylbenzoic acid
serves as a valuable scaffold for the development of novel therapeutic agents, particularly in
the areas of anti-inflammatory and antimicrobial drug discovery.
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Experimental Protocols

The following sections provide detailed methodologies for the synthesis and analysis of 2-
Isopropylbenzoic acid, based on established chemical principles for similar compounds.

Synthesis of 2-Isopropylbenzoic Acid

A common route for the synthesis of 2-substituted benzoic acids involves the oxidation of the
corresponding substituted toluene. An illustrative workflow is provided below.
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Synthesis Workflow
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Caption: General workflow for the synthesis of 2-Isopropylbenzoic acid.

Methodology: Oxidation of 2-Isopropyltoluene
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add 2-
isopropyltoluene to a solution of a strong oxidizing agent, such as potassium permanganate
(KMnOQa), in an agueous solution.

o Heating: Heat the mixture to reflux for several hours. The progress of the reaction can be
monitored by the disappearance of the purple color of the permanganate.

o Work-up: After the reaction is complete, cool the mixture and filter it to remove the
manganese dioxide byproduct.

 Acidification: Acidify the filtrate with a strong acid, such as hydrochloric acid (HCI), until a
precipitate forms. This protonates the benzoate salt to form the carboxylic acid.

« |solation and Purification: Collect the crude 2-lsopropylbenzoic acid by filtration. The
product can be further purified by recrystallization from a suitable solvent system, such as
ethanol/water, to yield the final pure product.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
Spectrometry (GC-MS) are suitable methods for the analysis and quantification of 2-
Isopropylbenzoic acid.
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Analytical Workflow
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Caption: General workflow for the analysis of 2-Isopropylbenzoic acid.

Methodology: HPLC Analysis

o Sample Preparation: Accurately weigh and dissolve the 2-Isopropylbenzoic acid sample in
a suitable solvent, such as methanol or acetonitrile, to a known concentration. Filter the
solution through a 0.45 pm filter.
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e Instrumentation: Use an HPLC system equipped with a C18 reverse-phase column and a UV
detector.

» Mobile Phase: A typical mobile phase would be a gradient mixture of acetonitrile and water
(with 0.1% formic acid).

» Detection: Monitor the elution at a wavelength where the compound has maximum
absorbance.

e Quantification: Create a calibration curve using standards of known concentrations to
quantify the amount of 2-Isopropylbenzoic acid in the sample.

Postulated Signaling Pathway Involvement

While direct evidence for the involvement of 2-Isopropylbenzoic acid in specific signaling
pathways is not yet established, its structural similarity to known anti-inflammatory agents
suggests a potential interaction with the arachidonic acid signaling pathway, specifically
through the inhibition of cyclooxygenase (COX) enzymes.
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Postulated Anti-Inflammatory Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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